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Compound of Interest

Compound Name: 4-Formylcinnamic acid
CAS No.: 23359-08-2
Cat. No.: B1233681
Get Quote
. J

An In-Depth Technical Guide to 4-Formylcinnamic Acid: Properties, Synthesis, and
Applications in Modern Research

Introduction

4-Formylcinnamic acid, a derivative of cinnamic acid, stands out as a uniquely versatile
bifunctional molecule. Possessing both a reactive aldehyde and a carboxylic acid group, it
serves as a pivotal building block in synthetic chemistry. Its rigid, conjugated structure, inherited
from the cinnamic acid backbone, provides a predictable scaffold for constructing complex
molecular architectures. For researchers in drug development and materials science, this
compound is not merely a reagent but a strategic linker and a precursor to novel bioactive
agents and functional polymers. This guide offers a comprehensive overview of its fundamental
properties, a detailed protocol for its synthesis, and insights into its applications, grounded in
the principles of modern chemical science.

Section 1: Physicochemical and Spectroscopic
Profile
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A thorough understanding of a compound's physical and chemical properties is the bedrock of

its effective application. These identifiers are crucial for quality control, reaction setup, and

analytical verification.

Core Chemical Identifiers

The fundamental identity of 4-Formylcinnamic acid is defined by a set of internationally

recognized identifiers and core data points, summarized below.

Identifier Value

Reference

(2E)-3-(4-formylphenyl)prop-2-

IUPAC Name i ) [1112]
enoic acid

Molecular Formula C10HsO3 [11[3114]

Molecular Weight 176.17 g/mol [31[5][6]

CAS Number 23359-08-2 [1][3]I5]
LBOUHDMYVURTMA-

InChl Key [11[5117]

AATRIKPKSA-N

Physical Properties

The physical state and solubility of 4-Formylcinnamic acid dictate its handling, storage, and

reaction conditions.

Property Value Reference
Light yellow to beige crystalline

Appearance oy Jecy [2][3]
powder

Melting Point 251-254 °C (decomposes) [5]

Boiling Point 373.2 £ 25.0 °C at 760 mmHg [3]

Density 1.3+0.1 g/lcm?3 [3]
Store in a cool, dry, well-

Storage [3]

ventilated area
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Spectroscopic Signature: A Guide to Structural
Verification

Spectroscopic analysis is non-negotiable for confirming the identity and purity of the
synthesized or procured compound. The key features in *H NMR, 3C NMR, and IR
spectroscopy provide a definitive fingerprint for 4-Formylcinnamic acid.

e 'H NMR (Proton NMR): In a suitable solvent like DMSO-ds, the spectrum will exhibit
characteristic signals. The aldehydic proton will appear as a singlet far downfield (around
9.5-10.0 ppm). The vinyl protons of the acrylic acid moiety will present as two doublets
(typically between 6.5 and 7.8 ppm) with a large coupling constant (J = 16 Hz), confirming
the trans configuration. The protons on the para-substituted benzene ring will appear as two
distinct doublets in the aromatic region (7.5-8.0 ppm). The acidic proton of the carboxyl
group is a broad singlet that may be exchangeable with D20.[8]

e 13C NMR: The carbon spectrum will show distinct peaks for the carbonyls of the aldehyde
(~190-195 ppm) and the carboxylic acid (~167-170 ppm). The vinyl carbons and the aromatic
carbons will appear in their expected regions (typically 115-145 ppm).[6][9]

e Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of the key functional
groups. A broad O-H stretch from the carboxylic acid will be visible from 2500-3300 cm~1.
Two sharp C=0 stretches will be prominent: one for the carboxylic acid (~1680-1710 cm~?)
and another for the aldehyde (~1700-1720 cm~1). The C=C stretch of the alkene is typically
observed around 1625-1640 cm~1.[2][7]

Section 2: Synthesis and Purification

The synthesis of 4-Formylcinnamic acid is most reliably achieved through the Knoevenagel
condensation, a classic carbon-carbon bond-forming reaction.

Strategic Synthesis Approach: The Knoevenagel
Condensation

The Knoevenagel condensation involves the reaction of an aldehyde or ketone with a
compound containing an active methylene group, catalyzed by a weak base. For synthesizing
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4-Formylcinnamic acid, terephthalaldehyde is reacted with malonic acid. This approach is
favored for several reasons:

» High Selectivity: The reaction can be tuned to favor mono-condensation on the
terephthalaldehyde, leaving one aldehyde group intact.

 Efficiency: The reaction proceeds under relatively mild conditions with good yields.

o Atom Economy: It is a condensation reaction, with the primary byproduct being COz and
water, making it an environmentally conscious choice.

Detailed Experimental Protocol: Synthesis of 4-
Formylcinnamic Acid

This protocol is a self-validating system; successful synthesis is confirmed by the distinct
physical and spectroscopic properties of the final product.

Materials:

o Terephthalaldehyde

» Malonic Acid

¢ Pyridine (as solvent and catalyst)

» Piperidine (as co-catalyst)

e Hydrochloric Acid (HCI), 2M solution
» Deionized Water

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine terephthalaldehyde (1.0 eq) and malonic acid (1.05 eq).

e Solvent and Catalyst Addition: Add pyridine as the solvent, ensuring all solids are dissolved.
Add a catalytic amount of piperidine (e.g., 2-3 drops).
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Reaction: Heat the mixture to reflux (approximately 110-115 °C) for 1.5 to 2 hours. Monitor
the reaction's progress using Thin Layer Chromatography (TLC). The evolution of CO2 gas
will be observed.

Quenching and Precipitation: After the reaction is complete (as indicated by TLC), allow the
mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker
containing ice and water.

Acidification: Acidify the aqueous mixture by slowly adding 2M HCI while stirring. The 4-
Formylcinnamic acid will precipitate out as a solid. The target pH should be around 2-3 to
ensure complete protonation of the carboxylic acid.

Isolation: Collect the precipitated solid by vacuum filtration.

Washing: Wash the solid on the filter paper with copious amounts of cold deionized water to
remove residual pyridine, piperidine hydrochloride, and unreacted malonic acid.

Workflow Diagram
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Caption: Workflow for the synthesis and purification of 4-Formylcinnamic acid.

Purification and Quality Control

The crude product can be further purified by recrystallization from a suitable solvent system,
such as an ethanol/water mixture. The purity of the final product should be rigorously validated:

e Melting Point: A sharp melting point range close to the literature value (251-254 °C) indicates
high purity.[5]

« Titration: Titration with a standardized solution of NaOH can confirm the purity is >=97.5%.[2]
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e Spectroscopy: Final confirmation should be obtained by comparing the NMR and IR spectra
of the synthesized product against reference spectra.[6][7][8]

Section 3: Core Applications and Mechanistic
Rationale

The true value of 4-Formylcinnamic acid lies in its bifunctionality, which allows for sequential
or orthogonal chemical modifications.

Role as a Bifunctional Linker in Drug Development

The carboxylic acid and aldehyde moieties offer two distinct chemical handles for further
elaboration.

o Carboxylic Acid: This group can be readily converted into esters, amides, or acid chlorides.
This is a common strategy for attaching the cinnamic acid scaffold to other molecules, such
as natural products, to enhance their biological activity or modify their pharmacokinetic
properties.[10][11]

o Aldehyde: The aldehyde group is a versatile functional group that can undergo a wide range
of transformations, including reductive amination, Wittig reactions, and condensations,
allowing for the introduction of diverse chemical functionalities.

This dual reactivity makes 4-Formylcinnamic acid an ideal linker for creating PROTACs
(Proteolysis Targeting Chimeras) or other targeted therapeutic conjugates.

Application in the Synthesis of Bioactive Molecules

4-Formylcinnamic acid serves as a key intermediate in the synthesis of more complex and
potent molecules. For instance, it is used in the synthesis of retinoid analogues and other
compounds with potential anticancer activity. A specific documented application is its use in the
synthesis of (E)-4-[(5,6,7,8-tetrahydro-5,5,8,8-tetramethylnaphth-2-yl)-ethynyl]-cinnamic acid, a
compound likely investigated for its biological properties.[5] The aldehyde can be converted to
an alkyne via a Corey-Fuchs reaction, which can then be coupled to another molecular
fragment via Sonogashira coupling, while the carboxylic acid remains available for further
modification.
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Logical Flow for Molecular Elaboration
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Caption: Chemical derivatization pathways for 4-Formylcinnamic acid.

Conclusion

4-Formylcinnamic acid is a high-value chemical intermediate whose utility is rooted in its
bifunctional nature. Its straightforward synthesis and the orthogonal reactivity of its aldehyde
and carboxylic acid groups make it an indispensable tool for medicinal chemists and materials
scientists. By providing a rigid, photoresponsive scaffold that can be predictably functionalized,
it enables the rational design of novel therapeutics, advanced polymers, and other functional
materials, solidifying its role as a cornerstone of modern synthetic strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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